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Compound of Interest

Compound Name: Adipic acid-d4

Cat. No.: B12314669 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Adipic acid-d4.

This deuterated form of adipic acid requires specific personal protective equipment (PPE) and

handling protocols to minimize risks and ensure a safe working environment. While Adipic
acid-d4 is a stable, non-radioactive isotope, its chemical properties are similar to its non-

deuterated counterpart, which is known to cause serious eye irritation.[1][2][3][4]

Hazard Summary

Adipic acid-d4 is classified as an eye irritant.[1] Although the chemical, physical, and

toxicological properties of the deuterated version have not been exhaustively investigated, it is

prudent to handle it with care, assuming it may also cause skin and respiratory tract irritation

upon contact or inhalation.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Adipic acid-d4,

categorized by the level of protection required.
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Body Part Required PPE Specifications

Eyes/Face
Chemical safety goggles and a

face shield

Goggles should provide a

complete seal around the

eyes. A face shield offers an

additional layer of protection

against splashes.

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids. Double gloving can

provide extra protection.

Body
Chemical-resistant lab coat or

apron

A lab coat or apron made of a

material resistant to acids

should be worn to protect

clothing and skin from spills.

Respiratory
Use in a well-ventilated area or

with a respirator

Work should be conducted in a

fume hood whenever possible

to avoid inhaling dust or

vapors. If a fume hood is not

available, a respirator with an

appropriate cartridge for acid

gases may be necessary,

especially if dust is generated.

Feet Closed-toe shoes

Shoes should fully cover the

feet to protect against spills.

Acid-resistant boots are

recommended in areas with a

higher risk of large spills.

Operational Plan: Handling and Storage

A systematic approach to handling and storing Adipic acid-d4 is crucial for maintaining its

integrity and ensuring safety.
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Workflow for Handling Adipic Acid-d4
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A flowchart illustrating the safe handling of Adipic acid-d4.
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Experimental Protocols

Preparation: Before handling, ensure you are wearing all the required PPE. Prepare your

workspace in a well-ventilated area, preferably within a fume hood, to minimize inhalation

exposure.

Handling: When handling Adipic acid-d4, avoid creating dust. Use a spatula for transferring

the solid. For solutions, always add acid to water, never the other way around, to prevent a

violent exothermic reaction.

Storage: Store Adipic acid-d4 in a tightly sealed container to prevent moisture absorption,

which can lead to hydrogen-deuterium exchange and compromise the isotopic purity. The

storage area should be cool, dry, and well-ventilated, away from incompatible substances

like strong oxidizing agents.

Disposal Plan

Dispose of Adipic acid-d4 and any contaminated materials in accordance with federal, state,

and local environmental regulations. Do not empty it into drains, as it can be harmful to aquatic

life. Small spills can be cleaned up using an inert absorbent material, which should then be

placed in a suitable, closed container for disposal. For large spills, evacuate the area and

contact your institution's environmental health and safety department.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area with plenty of water. If

irritation persists, seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

By adhering to these safety protocols and logistical plans, researchers can handle Adipic acid-
d4 responsibly, ensuring both personal safety and the integrity of their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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